Cas no 1339077-62-1 (3-(2,5-Difluoro-4-nitrophenoxy)propan-1-amine)

• Product Name: 3-(2,5-Difluoro-4-nitrophenoxy)propan-1-amine
• CAS No: 1339077-62-1
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 5782902
• PubChem ID: 63598484
• Update Time: 2025-06-09

3-(2,5-Difluoro-4-nitrophenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1849469
• 1339077-62-1
• 3-(2,5-difluoro-4-nitrophenoxy)propan-1-amine
• AKOS012908015
• 3-(2,5-Difluoro-4-nitrophenoxy)propan-1-amine

• Inchi： 1S/C9H10F2N2O3/c10-6-5-9(16-3-1-2-12)7(11)4-8(6)13(14)15/h4-5H,1-3,12H2
• InChI Key： LGWNOPPGAQAHRM-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1OCCCN)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 232.06594851g/mol
• Monoisotopic Mass: 232.06594851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 3-(2,5-Difluoro-4-nitrophenoxy)propan-1-amine

Research Briefing on 3-(2,5-Difluoro-4-nitrophenoxy)propan-1-amine (CAS: 1339077-62-1) in Chemical Biology and Pharmaceutical Applications

3-(2,5-Difluoro-4-nitrophenoxy)propan-1-amine (CAS: 1339077-62-1) is a fluorinated nitroaromatic compound that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

Recent studies have explored the synthetic pathways for 3-(2,5-Difluoro-4-nitrophenoxy)propan-1-amine, highlighting its efficient preparation through nucleophilic aromatic substitution reactions. The presence of fluorine atoms and the nitro group in its structure enhances its reactivity, making it a valuable intermediate for further chemical modifications. Researchers have successfully utilized this compound in the development of novel bioactive molecules, particularly in targeting enzymes and receptors involved in inflammatory and oncogenic pathways.

In pharmacological studies, 3-(2,5-Difluoro-4-nitrophenoxy)propan-1-amine has demonstrated promising activity as a modulator of protein-protein interactions (PPIs). Its ability to selectively bind to specific protein domains has been investigated in the context of inhibiting aberrant signaling pathways in cancer cells. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its efficacy in disrupting the interaction between oncogenic proteins, leading to reduced tumor growth in preclinical models.

Furthermore, the compound's potential as a precursor for radiopharmaceuticals has been explored. The fluorine atoms in its structure allow for easy incorporation of radiolabels, making it a candidate for positron emission tomography (PET) imaging agents. Recent work has focused on optimizing its pharmacokinetic properties to improve tissue penetration and target specificity.

Despite these advancements, challenges remain in the clinical translation of 3-(2,5-Difluoro-4-nitrophenoxy)propan-1-amine-based therapeutics. Issues such as metabolic stability and off-target effects need to be addressed through further structural optimization. Current research efforts are directed toward designing derivatives with improved selectivity and reduced toxicity profiles.

In conclusion, 3-(2,5-Difluoro-4-nitrophenoxy)propan-1-amine represents a versatile scaffold in medicinal chemistry with applications ranging from small-molecule drug development to diagnostic imaging. Ongoing studies continue to uncover its full potential, positioning it as a compound of significant interest in the pharmaceutical industry.